Cas no 51655-70-0 (4-methyl-2-phenyl-1,3-oxazole-5-carboxamide)

51655-70-0 structure
Product name:4-methyl-2-phenyl-1,3-oxazole-5-carboxamide
4-methyl-2-phenyl-1,3-oxazole-5-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 4-methyl-2-phenyl-1,3-oxazole-5-carboxamide
- 5-oxazolecarboxamide, 4-methyl-2-phenyl-
- 4-Methyl-2-phenyl-5-oxazolecarboxamide
- NSC 297869
- DTXSID30199592
- NSC-297869
- UNII-X46K72W3ZY
- 4-methyl-2-phenyloxazole-5-carboxamide
- BRN 0912996
- HWVUBEDCKFTLCQ-UHFFFAOYSA-N
- NSC297869
- 5-Carbamoyl-4-methyl-2-phenyloxazole
- SCHEMBL5013672
- 51655-70-0
- X46K72W3ZY
-
- Inchi: InChI=1S/C11H10N2O2/c1-7-9(10(12)14)15-11(13-7)8-5-3-2-4-6-8/h2-6H,1H3,(H2,12,14)
- InChI Key: HWVUBEDCKFTLCQ-UHFFFAOYSA-N
- SMILES: CC1=C(OC(=N1)C2=CC=CC=C2)C(=O)N
Computed Properties
- Exact Mass: 202.0743
- Monoisotopic Mass: 202.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 69.1Ų
Experimental Properties
- PSA: 69.12
4-methyl-2-phenyl-1,3-oxazole-5-carboxamide Related Literature
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Liuyang Zhang,Xianqiao Wang Phys. Chem. Chem. Phys., 2014,16, 2981-2988
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Ajesh P. Thomas,L. Palanikumar,M. T. Jeena,Kibeom Kim,Ja-Hyoung Ryu Chem. Sci., 2017,8, 8351-8356
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Yiming Rong,Pengfei Ji,Mengzhe He,Yuwen Zhang,Yong Tang Phys. Chem. Chem. Phys., 2018,20, 20398-20405
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Adam Le Gresley,Gilbert Ampem,Martin Grootveld,Benita C. Percival,Declan P. Naughton Food Funct., 2019,10, 7952-7966
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Marfran C. D. Santos,Ingryd C. Morais,José V. Fernandes,Kássio M. G. Lima Anal. Methods, 2018,10, 1280-1285
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